Cas no 1314702-59-4 (1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine
• CAS No: 1314702-59-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5941213
• PubChem ID: 129955900
• Update Time: 2025-06-08

1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine
• EN300-1847065
• 1314702-59-4

• Inchi： 1S/C11H14N2O3/c1-16-10-4-3-8(13(14)15)7-9(10)11(12)5-2-6-11/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： JERVQPQZMFGLQK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1(CCC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine

Comprehensive Overview of 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine (CAS No. 1314702-59-4): Properties, Applications, and Research Insights

The compound 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine (CAS No. 1314702-59-4) is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its cyclobutane core and nitrophenyl moiety, this molecule exhibits intriguing physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its methoxy and nitro functional groups contribute to its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for specialty chemicals like 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine has surged, driven by advancements in high-throughput screening and structure-activity relationship (SAR) studies. Researchers frequently explore its potential as a pharmacophore in designing novel kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound’s nitroaromatic segment also sparks interest in photoactive materials, a hot topic in renewable energy research.

Synthetic routes to 1314702-59-4 often involve Pd-catalyzed cross-coupling or ring-closing metathesis, reflecting modern green chemistry principles. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for purity assessment, addressing industry concerns about batch-to-batch consistency. Notably, its logP and hydrogen bonding capacity are frequently discussed in ADMET predictions, a key focus for AI-driven drug design platforms.

Beyond pharmaceuticals, 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine is explored in catalysis and polymer chemistry. Its electron-withdrawing nitro group enhances compatibility with conductive polymers, relevant to flexible electronics—a trending sector. Environmental scientists also investigate its biodegradation pathways, responding to growing ESG (Environmental, Social, and Governance) compliance demands.

For suppliers and researchers, CAS 1314702-59-4 represents a niche yet expanding market. Queries like "synthesis optimization of 1-(2-methoxy-5-nitrophenyl)cyclobutan-1-amine" or "commercial suppliers for nitrophenyl cyclobutylamine derivatives" dominate search engines, highlighting its industrial relevance. Regulatory-compliant scale-up protocols and patent landscapes (e.g., WO2020159871) further underscore its commercial potential.

In conclusion, 1314702-59-4 exemplifies the intersection of innovation and practical application. As bioisostere strategies gain traction, this compound’s role in fragment-based drug discovery and materials engineering will likely expand, solidifying its position in next-generation R&D pipelines.